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Compound of Interest

Compound Name: Sodium 3-nitrobenzoate

Cat. No.: B1218478 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for sodium 3-
nitrobenzoate, a chemical intermediate used in various industrial applications, including the

synthesis of dyes and pharmaceuticals.[1] The following sections detail the compound's

physical and chemical properties, toxicological data, and established safety protocols. All data

is presented to aid in risk assessment and ensure safe handling in a laboratory and

manufacturing environment.

Chemical and Physical Properties
Sodium 3-nitrobenzoate is the sodium salt of 3-nitrobenzoic acid.[2][3] It is a stable solid

under recommended storage conditions.[4]
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Property Value Source

Synonyms
3-Nitrobenzoic acid sodium

salt, Sodium m-nitrobenzoate
[3][5]

CAS Number 827-95-2 [2][5]

Molecular Formula C₇H₄NNaO₄ [2][6]

Molecular Weight 189.10 g/mol [2][6][7]

Appearance
Off-white to yellow crystalline

powder/solid
[5]

Melting Point >300 °C (>572 °F) [5][8]

Boiling Point 340.7 °C at 760 mmHg [5]

Flash Point 157.5 °C [5]

Water Solubility 10.9 g/L [4][5]

Storage Temperature
Store below +30°C in a dry,

sealed place
[2][5][9]

Toxicological Information
The toxicological properties of sodium 3-nitrobenzoate have not been fully investigated.[2][7]

However, available data from studies on analogous compounds and safety data sheets indicate

potential hazards.
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Endpoint Result Species Method Source

Acute Oral

Toxicity (LD50)
11,000 mg/kg Rat Not specified [10]

Skin Irritation

Causes skin

irritation

(Category 2)

Rabbit Not specified [7][8][10]

Eye Irritation

Causes serious

eye irritation

(Category 2)

Rabbit Not specified [7][8][10]

Respiratory

Irritation

May cause

respiratory

irritation (STOT

SE 3)

Not specified Not specified [2][7][8]

Carcinogenicity

No component is

identified as a

probable,

possible or

confirmed human

carcinogen by

IARC.

Not applicable Not applicable [2]

Reproductive

Toxicity
No data available Not applicable Not applicable [2]

Hazard Identification and Classification
Sodium 3-nitrobenzoate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification:[7][8]

Flammable Solids: Category 1[7][8]

Skin Corrosion/Irritation: Category 2[7][8]
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Serious Eye Damage/Eye Irritation: Category 2[7][8]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[7][8]

Hazard Statements:[4][7][11][12]

H228: Flammable solid

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

The following diagram illustrates the logical workflow for GHS hazard classification based on

available data.

Data Input Hazard Evaluation

GHS Classification

Physical-Chemical Data
(e.g., Flammability)

Evaluate Flammability HazardInput

Toxicological Data
(e.g., Irritation, STOT)

Evaluate Health Hazards
- Skin Irritation
- Eye Irritation

- Respiratory Irritation

Input

Flammable Solid
(Category 1)Classify

Skin Irritation
(Category 2)Classify

Eye Irritation
(Category 2)

Classify

STOT SE
(Category 3)

Classify

Click to download full resolution via product page

Caption: GHS Hazard Classification Workflow for Sodium 3-Nitrobenzoate.
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Experimental Protocols
Detailed experimental protocols for the toxicological endpoints of sodium 3-nitrobenzoate are

not publicly available. However, the following are representative methodologies based on

OECD guidelines that are likely to be followed for such a substance.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is a stepwise procedure to estimate the acute oral toxicity.[4]

Principle: The substance is administered orally to a group of animals at one of a series of

fixed dose levels (5, 50, 300, and 2000 mg/kg).[13] The initial dose is selected based on

available information. The outcome of the first step determines the subsequent steps.[4]

Animals: Typically, three female rats per step are used.[4] They are fasted overnight before

dosing.[14]

Procedure: The test substance is administered as a single oral dose by gavage.[14] Animals

are observed for mortality and clinical signs of toxicity for up to 14 days.[13] Body weight is

recorded weekly.[13]

Endpoint: The test allows for the classification of the substance into a GHS category based

on the observed mortality at different dose levels.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD 439)
This in vitro method assesses the potential of a substance to cause skin irritation.[15]

Principle: The test substance is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model.[15] Cell viability is measured to determine the level of irritation.[15]

Test System: Commercially available RhE models such as EpiDerm™, EpiSkin™, or

SkinEthic™ are used.[15]
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Procedure: The test substance is applied to the surface of the RhE tissue for a defined

period (e.g., 60 minutes). After exposure, the tissue is rinsed and incubated for a post-

exposure period (e.g., 42 hours). Cell viability is then determined using a colorimetric assay

(e.g., MTT assay).[16]

Endpoint: A substance is identified as an irritant if the mean tissue viability is reduced below

a certain threshold (typically ≤ 50%) compared to the negative control.[15]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD 492)
This in vitro method is used to identify chemicals that are not classified as eye irritants.[17]

Principle: The test substance is applied to the surface of a reconstructed human cornea-like

epithelium (RhCE) model. The potential for eye irritation is predicted by measuring the

reduction in tissue viability.[17]

Test System: A three-dimensional RhCE tissue model is used.[17]

Procedure: The test substance (50 µl for liquids, 50 mg for solids) is applied to the tissue

surface for a specified duration (e.g., 30 minutes for liquids, 6 hours for solids).[17] Following

exposure and a post-incubation period, tissue viability is measured using the MTT assay.[17]

Endpoint: A chemical is classified as a non-irritant if the mean tissue viability is above a

defined cut-off value (typically > 60%).[17]

The following diagram illustrates a general experimental workflow for in vitro toxicity testing.
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Caption: General Experimental Workflow for In Vitro Toxicity Testing.
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Handling and Safety Precautions
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or

equivalent.[2][4]

Skin Protection: Handle with compatible gloves (e.g., Nitrile rubber with a minimum layer

thickness of 0.11 mm).[4] Wear a lab coat or other impervious clothing.[18]

Respiratory Protection: Use a NIOSH-approved respirator if dust is generated. For higher-

level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[2]

Handling and Storage
Handling: Avoid contact with skin and eyes.[2] Avoid formation of dust and aerosols.[2][4]

Use in a well-ventilated area.[10] Keep away from heat, sparks, and open flames.[4][8]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[4][10]

Protect from moisture.[8] Incompatible with strong oxidizing agents.[8]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[2][4]

Skin Contact: Wash off with soap and plenty of water.[2][4] Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do.[2][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person.[2][4]

The following diagram outlines the recommended first aid procedures.
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Exposure Occurs
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Caption: First Aid Procedures for Sodium 3-Nitrobenzoate Exposure.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[2]

Specific Hazards: As a flammable solid, it may burn but propagates flame with difficulty.[10]

Dust may form an explosive mixture with air.[10] Hazardous combustion products include

carbon oxides (CO, CO₂), nitrogen oxides (NOx), and sodium oxides.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][8]

Ecological Information
Limited ecological data is available for sodium 3-nitrobenzoate.
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Endpoint Result Species Source

Fish LC50 (96h) 1350 mg/L (24h data) Not specified [10]

Daphnia magna EC50

(48h)
8665 mg/L Not specified [10]

Biodegradability

Readily biodegradable

(66.87% after 28

days)

Not applicable [5]

Do not let the product enter drains or waterways.[2][10]

Disposal Considerations
Dispose of this material and its container at a licensed hazardous waste disposal facility.[2][4]

Chemical waste generators must comply with all local, regional, and national hazardous waste

regulations.[8]

Regulatory Information
Sodium 3-nitrobenzoate is listed on various chemical inventories, including the TSCA (USA),

DSL/NDSL (Canada), EINECS/ELINCS/NLP (Europe), AICS (Australia), KECL (Korea), IECSC

(China), ENCS (Japan), and PICCS (Philippines).[8]

This guide is intended for informational purposes and should not be a substitute for

professional safety training and a thorough review of the complete Safety Data Sheet (SDS) for

this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

